Cas no 476423-84-4 ((4s)-4-(hydroxymethyl)-2-pyrrolidinone)

(4s)-4-(Hydroxymethyl)-2-pyrrolidinone is a chiral pyrrolidinone derivative characterized by a hydroxymethyl substituent at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its stereospecific structure makes it valuable for asymmetric synthesis, enabling precise control over stereochemistry in target compounds. The hydroxymethyl group enhances reactivity, facilitating further functionalization, while the pyrrolidinone core contributes to stability and solubility in various reaction conditions. This compound is particularly useful in the development of peptidomimetics and heterocyclic scaffolds, offering synthetic flexibility for medicinal chemistry applications. Its high purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.
(4s)-4-(hydroxymethyl)-2-pyrrolidinone structure
476423-84-4 structure
Product Name:(4s)-4-(hydroxymethyl)-2-pyrrolidinone
CAS No:476423-84-4
MF:C5H9NO2
MW:115.130461454391
CID:1532466
PubChem ID:51669742
Update Time:2025-08-05

(4s)-4-(hydroxymethyl)-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

    • (4s)-4-(hydroxymethyl)-2-pyrrolidinone
    • SCHEMBL24630408
    • (S)-4-(HYDROXYMETHYL)PYRROLIDIN-2-ONE
    • EN300-698033
    • 476423-84-4
    • (4S)-4-(HYDROXYMETHYL)PYRROLIDIN-2-ONE
    • D84364
    • MFCD28098552
    • Inchi: 1S/C5H9NO2/c7-3-4-1-5(8)6-2-4/h4,7H,1-3H2,(H,6,8)/t4-/m0/s1
    • InChI Key: KTOFYLXSANIPND-BYPYZUCNSA-N
    • SMILES: OC[C@H]1CC(NC1)=O

Computed Properties

  • Exact Mass: 115.063328530g/mol
  • Monoisotopic Mass: 115.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 49.3Ų

(4s)-4-(hydroxymethyl)-2-pyrrolidinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1122848-50mg
(S)-4-(Hydroxymethyl)pyrrolidin-2-one
476423-84-4 95%
50mg
$167.0 2025-02-26
Ambeed
A1122848-100mg
(S)-4-(Hydroxymethyl)pyrrolidin-2-one
476423-84-4 95%
100mg
$283.0 2025-02-26
Ambeed
A1122848-250mg
(S)-4-(Hydroxymethyl)pyrrolidin-2-one
476423-84-4 95%
250mg
$565.0 2025-02-26
Ambeed
A1122848-1g
(S)-4-(Hydroxymethyl)pyrrolidin-2-one
476423-84-4 95%
1g
$1696.0 2025-02-26
Enamine
EN300-698033-0.05g
(4S)-4-(hydroxymethyl)pyrrolidin-2-one
476423-84-4
0.05g
$1779.0 2023-03-10
Enamine
EN300-698033-0.1g
(4S)-4-(hydroxymethyl)pyrrolidin-2-one
476423-84-4
0.1g
$1863.0 2023-03-10
Enamine
EN300-698033-0.25g
(4S)-4-(hydroxymethyl)pyrrolidin-2-one
476423-84-4
0.25g
$1948.0 2023-03-10
Enamine
EN300-698033-0.5g
(4S)-4-(hydroxymethyl)pyrrolidin-2-one
476423-84-4
0.5g
$2033.0 2023-03-10
Enamine
EN300-698033-1.0g
(4S)-4-(hydroxymethyl)pyrrolidin-2-one
476423-84-4
1g
$0.0 2023-06-07
Enamine
EN300-698033-2.5g
(4S)-4-(hydroxymethyl)pyrrolidin-2-one
476423-84-4
2.5g
$4150.0 2023-03-10

Additional information on (4s)-4-(hydroxymethyl)-2-pyrrolidinone

Exploring the Properties and Applications of (4S)-4-(Hydroxymethyl)-2-Pyrrolidinone (CAS No. 476423-84-4)

(4S)-4-(Hydroxymethyl)-2-pyrrolidinone (CAS No. 476423-84-4) is a chiral pyrrolidinone derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its hydroxymethyl functional group and five-membered lactam ring, serves as a versatile building block in organic synthesis. Its unique stereochemistry at the 4-position makes it particularly valuable for designing enantioselective catalysts and bioactive molecules. Researchers are increasingly exploring its role in drug discovery, especially for targeting neurological and metabolic disorders, aligning with the growing demand for precision medicine.

The compound’s structural motif is frequently leveraged in the development of small-molecule therapeutics, a trending topic in AI-driven drug design. With the rise of computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models, (4S)-4-(Hydroxymethyl)-2-pyrrolidinone has been studied for its potential interactions with enzymes and receptors. This aligns with frequent search queries such as "chiral intermediates in drug synthesis" and "pyrrolidinone applications in medicine," reflecting industry interest in sustainable and efficient synthetic routes.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in polymer chemistry. Its hydroxyl group enables functionalization for creating biodegradable polymers, addressing the global push toward green chemistry. Environmental concerns and regulatory shifts have spurred searches for eco-friendly chemical alternatives, positioning CAS No. 476423-84-4 as a candidate for sustainable industrial applications. Recent studies highlight its compatibility with click chemistry protocols, further expanding its modularity.

Analytical techniques like NMR spectroscopy and HPLC chiral separation are critical for characterizing (4S)-4-(Hydroxymethyl)-2-pyrrolidinone, ensuring high purity for research and commercial use. Quality control remains a priority, as evidenced by frequent searches for "chiral compound purification methods" and "CAS registry data accuracy." The compound’s stability under various pH conditions also makes it a subject of interest in formulation science, particularly for oral drug delivery systems.

In summary, (4S)-4-(Hydroxymethyl)-2-pyrrolidinone (CAS No. 476423-84-4) exemplifies the intersection of chiral chemistry and modern applications. Its relevance to drug development, sustainable materials, and analytical innovation ensures its prominence in scientific discourse. As industries prioritize stereoselective synthesis and green alternatives, this compound is poised to remain a focal point of interdisciplinary research.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk